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Compound of Interest

Compound Name: Methylfurmethide iodide

Cat. No.: B073127 Get Quote

Disclaimer: Information regarding the stability of "Methylfurmethide Iodide" in aqueous

solutions is not readily available in the public domain. The following information pertains to a

related compound, Methyl Iodide (Iodomethane, CH₃I), and is provided as a general reference

for researchers working with similar chemical structures. The stability profile of

Methylfurmethide Iodide may differ significantly.

Frequently Asked Questions (FAQs)
Q1: How stable is Methyl Iodide in a pure aqueous solution?

Methyl Iodide undergoes hydrolysis in aqueous solutions, but the rate is relatively slow under

neutral conditions. The primary degradation pathway is hydrolysis, which can be influenced by

various factors. In one study, the half-life of methyl iodide due to hydrolysis was reported to be

108.47 days[1].

Q2: What factors can accelerate the degradation of Methyl Iodide in aqueous solutions?

Several factors can significantly increase the degradation rate of Methyl Iodide. These include:

Presence of certain agrochemicals: Chemicals like sodium diethyl dithiocarbamate (Na-

DEDTC), ammonium diethyl dithiocarbamate (NH4-DEDTC), and ammonium thiosulfate

(ATS) have been shown to drastically decrease the half-life of Methyl Iodide[1].
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Presence of nucleophiles: The degradation of Methyl Iodide can be attributed to its reaction

with nucleophiles, such as the sulfur atom in thiourea and allylthiourea[1].

Radiation: In aqueous solutions, radiation can lead to the decomposition of Methyl Iodide

through reactions with strong reductants like the hydrated electron (eaq⁻), hydrogen atoms

(H), and the carboxyl radical anion (CO₂⁻)[2].

Q3: Are there any known stabilizers for Methyl Iodide in aqueous solutions?

While the provided information does not extensively cover stabilizers for methyl iodide in

aqueous solutions, it does offer some insights:

Oxygen: In the context of radiation-induced degradation, oxygen can act as a protective

agent. It reacts rapidly with strong reductants (eaq⁻, H, and CO₂⁻) to form the weaker

reductant O₂⁻, which is unreactive with Methyl Iodide. This can prevent the reductive

decomposition of Methyl Iodide in aerated neutral and alkaline aqueous solutions[2].

Copper: For the related compound Methylene Iodide, copper is used as a stabilizer[3]. While

not directly applicable to Methyl Iodide, it suggests that metallic stabilizers might be a

possibility for similar compounds.

Troubleshooting Guide
Issue: Rapid degradation of my Methyl Iodide stock solution.

Possible Causes & Solutions:

Contamination with Nucleophiles: Your aqueous solution may be contaminated with

nucleophilic substances.

Troubleshooting Step: Analyze the composition of your aqueous solution. Ensure all

glassware is thoroughly cleaned to remove any residual chemicals. Use high-purity water

for your solutions.

pH of the Solution: The stability of Methyl Iodide can be pH-dependent.

Troubleshooting Step: Measure and buffer the pH of your aqueous solution. Although not

explicitly detailed in the provided search results, hydrolysis rates of many organic halides
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are influenced by pH.

Exposure to Light or Radiation: Photodegradation or radiolysis could be occurring.

Troubleshooting Step: Store your Methyl Iodide solutions in amber vials or in the dark to

prevent photodegradation. Avoid exposure to sources of radiation.

Quantitative Data Summary
Table 1: Half-life of Methyl Iodide in Aqueous Solutions Under Various Conditions

Condition Half-life (t₁/₂) Reference

Hydrolysis (Control) 108.47 days [1]

1.0 mM Na-DEDTC 0.13 days [1]

1.0 mM NH₄-DEDTC 0.14 days [1]

1.0 mM ATS 0.35 days [1]

Experimental Protocols
Methodology for Determining Degradation Kinetics of Methyl Iodide in Aqueous Solution

This protocol is based on the methodology described for studying the degradation of Methyl

Iodide in the presence of nitrification inhibitors[1].

Preparation of Stock Solution:

Prepare a stock solution of Methyl Iodide in a suitable organic solvent (e.g., acetone).

Preparation of Aqueous Solutions:

Prepare aqueous solutions containing the compounds of interest (e.g., potential stabilizers

or degradants) at known concentrations in deionized water.

Spiking and Incubation:
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Spike the aqueous solutions with a known amount of the Methyl Iodide stock solution to

achieve the desired final concentration.

Seal the reaction vessels (e.g., serum bottles) to prevent volatilization.

Incubate the samples in the dark at a constant temperature (e.g., 30 ± 1 °C).

Sampling:

At predetermined time intervals, collect samples from the reaction vessels.

Extraction:

Extract the remaining Methyl Iodide from the aqueous samples using a suitable organic

solvent (e.g., hexane).

Instrumental Analysis:

Analyze the concentration of Methyl Iodide in the organic extracts using gas

chromatography with an electron capture detector (GC-ECD).

Data Analysis:

Calculate the degradation rate and half-life of Methyl Iodide based on the decrease in its

concentration over time, typically assuming pseudo-first-order kinetics.
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Caption: Degradation pathways of Methyl Iodide in aqueous solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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